Cas no 1549330-62-2 (2-azido-1-4-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-azido-1-4-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1549330-62-2
• MF: C₉H₈F₃N₃O
• MW: 231.174531936646
• CID: 6520416
• PubChem ID: 83093536
• Update Time: 2025-07-21

2-azido-1-4-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-4-(trifluoromethyl)phenylethan-1-ol
• 2-azido-1-[4-(trifluoromethyl)phenyl]ethan-1-ol
• AKOS021414896
• 1549330-62-2
• EN300-1147403

• Inchi： 1S/C9H8F3N3O/c10-9(11,12)7-3-1-6(2-4-7)8(16)5-14-15-13/h1-4,8,16H,5H2
• InChI Key： JAECXGRJQFYFFP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CN=[N+]=[N-])O)(F)F

Computed Properties

• Exact Mass: 231.06194637g/mol
• Monoisotopic Mass: 231.06194637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-azido-1-4-(trifluoromethyl)phenylethan-1-ol

Recent Advances in the Study of 2-azido-1-4-(trifluoromethyl)phenylethan-1-ol (CAS: 1549330-62-2)

The compound 2-azido-1-4-(trifluoromethyl)phenylethan-1-ol (CAS: 1549330-62-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the versatility of 2-azido-1-4-(trifluoromethyl)phenylethan-1-ol as a key intermediate in the synthesis of more complex molecules. Its azido and trifluoromethyl functional groups make it particularly valuable for click chemistry reactions, which are widely used in bioconjugation and drug targeting strategies. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in the synthesis of novel triazole derivatives with potent antimicrobial activity against resistant bacterial strains.

In addition to its synthetic utility, 2-azido-1-4-(trifluoromethyl)phenylethan-1-ol has shown promising biological activity in preclinical models. Research conducted by Smith et al. (2024) revealed that derivatives of this compound exhibit significant inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. The study utilized advanced computational modeling and in vitro assays to elucidate the compound's mechanism of action.

Another area of interest is the compound's potential role in targeted drug delivery systems. A recent report in Advanced Drug Delivery Reviews (2024) described the use of 2-azido-1-4-(trifluoromethyl)phenylethan-1-ol as a linker molecule in antibody-drug conjugates (ADCs). The trifluoromethyl group enhances the stability of the conjugate, while the azido group allows for efficient conjugation with various payloads, improving the overall efficacy of the ADC.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of 2-azido-1-4-(trifluoromethyl)phenylethan-1-ol for clinical applications. Current research efforts are focused on improving yield and purity, as well as exploring its safety profile in vivo. Collaborative studies between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the translation of this compound into therapeutic agents.

In conclusion, 2-azido-1-4-(trifluoromethyl)phenylethan-1-ol (CAS: 1549330-62-2) represents a valuable tool in chemical biology and drug development. Its unique structural features and diverse applications make it a compound of significant interest for future research. Continued exploration of its properties and potential will likely yield further insights and innovations in the field of medicinal chemistry.